4-({2-[4-(4-Fluorophenyl)piperazin-1-yl]-2-oxoethyl}thio)-2-phenylpyrazolo[1,5-a]pyrazine

• IUPAC Name: 1-[4-(4-fluorophenyl)piperazin-1-yl]-2-(2-phenylpyrazolo[1,5-a]pyrazin-4-yl)sulfanylethanone
• InChI: InChI=1S/C24H22FN5OS/c25-19-6-8-20(9-7-19)28-12-14-29(15-13-28)23(31)17-32-24-22-16-21(18-4-2-1-3-5-18)27-30(22)11-10-26-24/h1-11,16H,12-15,17H2
• InChI Key: JEGLWQJZSKTPDB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C(=O)CSC3=NC=CN4C3=CC(=N4)C5=CC=CC=C5
• Molecular Formula: C24H22FN5OS
• Molecular Weight: 447.5 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves condensation reactions. For instance, intermediates can be obtained by a condensation reaction between 2-bromo-1-(4-bromophenyl)ethanone and a substituted phenylpiperazine. In a second step, the reduction of intermediates with sodium borohydride in ethanol can lead to the formation of the title compound.

Chemical Reactions Analysis

The chemical reactions involving similar compounds often involve condensation reactions and reductions. For instance, the intermediates can be obtained by a condensation reaction between 2-bromo-1-(4-bromophenyl)ethanone and a substituted phenylpiperazine.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds often involve specific NMR and UV characteristics. For instance, 1H-NMR (DMSO-d6) δ 8.67 (s, 1H, C2-H), 7.90 (d, J = 13.2 Hz, 1H, C5-H), 7.56 (d, J = 7.5 Hz, 1H, C8-H), 7.37–7.31 (m, 5H, Ar-H), 5.09 (s, 2H, -O-CH2-Ar), 3.78–3.82 (m, 1H, cyclopropyl), 3.15–3.40 (m, 16H, piperazinyl), 1.17–1.32 (m, 4H, cyclopropyl); 13C-NMR (CDCl3) δ 8.1, 35.2, 41.4, 41.5, 44.3, 44.6, 48.1, 49.3, 49.6, 50.3, 69.5, 105.4, 108.4, 111.1, 112.8, 118.8, 127.3, 128.2, 128.8, 129.6, 136.9, 137.8, 146.5, 149.8, 153.4, 161.2, 165.3, 168.6, 176,2.

Mechanism of Action

The mechanism of action of similar compounds often involves interaction with certain receptors. For instance, substituted phenylpiperazines are often neuropharmacologically active compounds and in many cases are essential pharmacophores of neuroligands for different receptors such as D2-like dopaminergic, serotoninergic and other receptors.

Safety and Hazards

The safety and hazards of similar compounds often depend on their specific biological activity. For instance, some compounds have been found to have no antifungal activity against certain clinical isolates.

Future Directions

The future directions for research on similar compounds often involve further exploration of their biological activity and potential therapeutic applications. For instance, equilibrative nucleoside transporters (ENTs) play a vital role in nucleotide synthesis, regulation of adenosine function and chemotherapy. Therefore, inhibitors of ENTs have the potential to produce therapeutic effects in a vast array of complex human diseases.